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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the electronic configuration of

neodymium (Nd), a lanthanide element with atomic number 60. A thorough understanding of its

electronic structure is fundamental for applications in materials science, particularly in the

development of high-strength permanent magnets, and has implications for its coordination

chemistry in drug development.

Ground State Electronic Configuration
Neodymium is the fourth member of the lanthanide series.[1] Its 60 electrons are arranged in

the ground state configuration of [Xe] 4f⁴ 6s².[1][2][3][4][5] This notation indicates that the

electron configuration of neodymium is that of the noble gas xenon (Xe), with an additional four

electrons in the 4f orbital and two electrons in the 6s orbital. The valence electrons, which are

the electrons in the outermost shells, are the 4f and 6s electrons. The complete electronic

configuration in ascending order of orbital energies is 1s² 2s² 2p⁶ 3s² 3p⁶ 4s² 3d¹⁰ 4p⁶ 5s² 4d¹⁰

5p⁶ 6s² 4f⁴.[5]

The distribution of electrons across the shells is as follows:

1st Energy Level (K): 2 electrons[6][7][8][9]

2nd Energy Level (L): 8 electrons[6][7][8][9]
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3rd Energy Level (M): 18 electrons[6][7][8][9]

4th Energy Level (N): 22 electrons[6][7][8][9]

5th Energy Level (O): 8 electrons[6][7][8][9]

6th Energy Level (P): 2 electrons[6][9]

The term symbol for the ground state of gaseous neutral neodymium is ⁵I₄.[10][3]

Quantitative Data
The electronic structure of an element is quantitatively described by its ionization energies and

the energy levels of its various electronic states.

Table 1: Ionization Energies of Neodymium

This table summarizes the energy required to remove successive electrons from a gaseous

neodymium atom.

Ionization Stage Ionization Energy (kJ/mol)

1st 533.08[10]

2nd 1040.4[10]

3rd 2130[10]

4th 3920[10]

5th 5790[10]

Table 2: Selected Energy Levels of Neutral Neodymium (Nd I)

The following table presents a selection of the experimentally determined energy levels of the

neutral neodymium atom. These levels correspond to different electronic configurations and

terms. The data is sourced from the National Institute of Standards and Technology (NIST)

Atomic Spectra Database.[11]
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Configuration Term J Level (cm⁻¹)

4f⁴6s² ⁵I 4 0.000

4f⁴6s² ⁵I 5 1128.056

4f⁴6s² ⁵I 6 2366.597

4f⁴6s² ⁵I 7 3681.696

4f⁴6s² ⁵I 8 5048.602

4f³(⁴I°)5d6s² ⁵L° 6 6764.211

4f³(⁴I°)5d6s² ⁵K° 5 6853.994

4f⁴(⁵I)5d6s(³D) ⁷L 5 8475.355

Visualization of Electronic Structure and
Experimental Workflow
The following diagrams illustrate the electronic configuration and a generalized workflow for its

experimental determination.
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Figure 1: Schematic of Neodymium's Electron Shells and Valence Orbitals.
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Figure 2: Generalized Workflow for Atomic Emission Spectroscopy.

Experimental Protocol for Determination of
Electronic Configuration
The electronic configuration of an element is determined experimentally through techniques

that probe the energy levels of its electrons. Atomic Emission Spectroscopy (AES) and X-ray
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Photoelectron Spectroscopy (XPS) are two such powerful methods.

4.1. Atomic Emission Spectroscopy (AES)

This protocol provides a generalized methodology for determining the electronic configuration

of neodymium using AES.

Objective: To identify the characteristic spectral lines of neodymium and correlate them with

electronic transitions between energy levels to deduce the electron configuration.

Materials:

High-purity neodymium sample

Excitation source (e.g., arc, spark, or inductively coupled plasma)

High-resolution spectrometer

Detector (e.g., charge-coupled device - CCD)

Reference spectral line database (e.g., NIST Atomic Spectra Database)

Methodology:

Sample Preparation: A pure sample of neodymium is introduced into the excitation source.

For solid samples, this may involve creating an aerosol or using a laser to ablate the

material.

Excitation: The neodymium atoms are excited to higher energy levels by the high-energy

source. This process promotes valence electrons to unoccupied orbitals.

Emission: The excited electrons are unstable and relax to lower energy levels, emitting

photons of specific wavelengths corresponding to the energy difference between the levels.

Dispersion and Detection: The emitted light is collected and passed through a spectrometer,

which disperses the light into its constituent wavelengths. The detector records the intensity

of light at each wavelength, generating an emission spectrum.
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Data Analysis: The obtained spectrum, consisting of a series of sharp lines, is compared

against a known database of neodymium's spectral lines.[12] Each line corresponds to a

specific electronic transition. By analyzing the wavelengths and intensities of these lines, the

energy levels of the atom can be reconstructed. The ground state configuration is the lowest

energy state from which these transitions originate.

4.2. X-ray Photoelectron Spectroscopy (XPS)

XPS provides information about the binding energies of electrons, which can be used to

identify the orbitals they occupy.

Objective: To measure the binding energies of core and valence electrons in neodymium to

confirm the electron shell and subshell occupancy.

Materials:

High-purity neodymium sample

X-ray source (e.g., Al Kα or Mg Kα)

Electron energy analyzer

Ultra-high vacuum (UHV) chamber

Detector

Methodology:

Sample Preparation: A clean surface of the neodymium sample is prepared and placed in the

UHV chamber to prevent surface contamination.

Ionization: The sample is irradiated with a monochromatic X-ray beam of known energy.[13]

The X-rays have sufficient energy to eject electrons from the core and valence shells of the

neodymium atoms.

Energy Analysis: The kinetic energies of the ejected photoelectrons are measured by the

electron energy analyzer.[13]
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Data Acquisition: The detector counts the number of electrons at each kinetic energy,

generating an XPS spectrum of photoelectron count versus binding energy.

Data Analysis: The binding energy of each electron is calculated by subtracting its kinetic

energy from the energy of the incident X-ray photon.[13] The resulting peaks in the spectrum

correspond to the different electron subshells (1s, 2s, 2p, etc.). The area under each peak is

proportional to the number of electrons in that subshell. This provides direct experimental

verification of the electron configuration. It is important to note that for neodymium, there can

be a strong overlap of the Nd3d peaks with O KLL Auger peaks, so analysis of the Nd4d

region may also be necessary.[14][15]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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